Cas no 38673-36-8 (17-epi-Norethindrone)

• Product Name: 17-epi-Norethindrone
• CAS No: 38673-36-8
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 1060489
• PubChem ID: 9839243
• Update Time: 2025-04-20

17-epi-Norethindrone Chemical and Physical Properties

Names and Identifiers

• 17-epi-Norethindrone
• (8R,9S,10R,13S,14S,17S)-17-ethynyl-17-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• 17-Hydroxy-19-norpregn-4-en-20-yn-3-one
• 18-Methyllevonorgestrel
• CHEMBL4082273
• component of Norquentiel (Salt/Mix)
• component of Ovysmen (Salt/Mix)
• NORETHISTERONE IMPURITY G [EP IMPURITY]
• Ortho-novum 1/50 (Salt/Mix)
• Nora-BE (Salt/Mix)
• Ortho-novum 1/35 (Salt/Mix)
• 17-.alpha.-19-Norpregn-4-en-20-yn-3-one, 17-hydroxy-
• 19-Norpregn-4-en-20-yn-3-one, 17-hydroxy-, (17alpha)-
• Binovum (Salt/Mix)
• component of Norinyl-1 (Salt/Mix)
• Neocon (Salt/Mix)
• 19-Norandrost-4-en-3-one, 17.alpha.-ethynyl-17.beta.-hydroxy-
• Norethisterone impurity G [EP]
• Synphase (Salt/Mix)
• 38673-36-8
• Ortho-novum 7/7/7 (Salt/Mix)
• VIKNJXKGJWUCNN-JBKQDOAHSA-N
• UNII-QUV7HRB5DN
• (17-.alpha.)-17-Hydroxy-19-norpregn-4-en-20-yn-3-one
• Brevicon (Salt/Mix)
• DTXSID70431665
• (1S,3aS,3bR,9aR,9bS,11aS)-1-ethynyl-1-hydroxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• 4-Estren-17.alpha.-ethynyl-17.beta.-ol-3-one
• 19-Norpregn-4-en-20-yn-3-one, 17-hydroxy-
• component of Norinyl 1-35 (Salt/Mix)
• component of Norimin (Salt/Mix)
• Modicon (Salt/Mix)
• 17.alpha.-Ethynyl-17-hydroxyest-4-en-3-one
• BDBM50248352
• SCHEMBL7768886
• Noriday (Salt/Mix)
• ENT
• Ovcon (Salt/Mix)
• 17-epi-Norethisterone
• Brevinor (Salt/Mix)
• Minovlar
• 17.alpha.-Ethynyl-3-oxo-4-estren-17.beta.-ol
• Tri-Norinyl (Salt/Mix)
• NET
• 17.beta.-Hydroxy-17.alpha.-ethynylestr-4-en-3-one
• 17-.alpha.-Ethynyl-17-.beta.-hydroxy-4-estren-3-one
• Norethin 1/35 E (Salt/Mix)
• Nor-Q.D.
• component of Trinovum (Salt/Mix)
• 17-Hydroxy-17-.alpha.-19-norpregn-4-en-20-yn-3-one
• 19-Norpregn-4-en-20-yn-3-one, 17-hydroxy-, (17.alpha.)-
• QUV7HRB5DN
• 17-Ethynyl-17-hydroxyestr-4-en-3-one #
• component of Neocon 1/35 (Salt/Mix)

• Inchi： 1S/C20H26O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,12,15-18,22H,4-11H2,2H3/t15-,16+,17+,18-,19-,20+/m0/s1
• InChI Key： VIKNJXKGJWUCNN-JBKQDOAHSA-N
• SMILES： O[C@]1(C#C)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 298.19300
• Monoisotopic Mass: 298.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 216-219°C (dec.)
• Boiling Point: 447.0±45.0 °C at 760 mmHg
• Flash Point: 190.5±21.3 °C
• Solubility: Chloroform
• PSA: 37.30000
• LogP: 3.49250
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

17-epi-Norethindrone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives